Cas no 1275898-92-4 (2-[Cyclohexyl(3-nitropyridin-2-yl)amino]ethanol)

• Product Name: 2-[Cyclohexyl(3-nitropyridin-2-yl)amino]ethanol
• CAS No: 1275898-92-4
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• CID: 4692706
• Update Time: 2025-10-17

2-[Cyclohexyl(3-nitropyridin-2-yl)amino]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Cyclohexyl(3-nitropyridin-2-yl)amino]ethanol
• OR200028

• Inchi： 1S/C13H19N3O3/c17-10-9-15(11-5-2-1-3-6-11)13-12(16(18)19)7-4-8-14-13/h4,7-8,11,17H,1-3,5-6,9-10H2
• InChI Key： IMIFONBDIIVGKR-UHFFFAOYSA-N
• SMILES： OCCN(C1C(=CC=CN=1)[N+](=O)[O-])C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 289
• Topological Polar Surface Area: 82.2

Additional information on 2-[Cyclohexyl(3-nitropyridin-2-yl)amino]ethanol

Introduction to 2-[Cyclohexyl(3-nitropyridin-2-yl)amino]ethanol (CAS No: 1275898-92-4)

2-[Cyclohexyl(3-nitropyridin-2-yl)amino]ethanol, identified by its Chemical Abstracts Service (CAS) number 1275898-92-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its dual functional groups, which include a cyclohexyl moiety and an amino-substituted nitropyridine ring. The unique structural features of this molecule make it a promising candidate for various biochemical applications, particularly in the synthesis of novel therapeutic agents.

The structural composition of 2-[Cyclohexyl(3-nitropyridin-2-yl)amino]ethanol consists of an ethanol backbone substituted with a cyclohexyl group and a 3-nitropyridin-2-yl amino group. This arrangement imparts distinct chemical properties that are conducive to interactions with biological targets. The cyclohexyl group, known for its steric hindrance and lipophilic nature, can enhance the compound's solubility in lipophilic environments, while the nitropyridine moiety introduces a polar region capable of forming hydrogen bonds and engaging in π-stacking interactions with biomolecules.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The nitropyridine moiety in 2-[Cyclohexyl(3-nitropyridin-2-yl)amino]ethanol has been explored for its potential to interact with enzymes and receptors involved in metabolic disorders, cancer, and inflammatory diseases. For instance, studies have demonstrated that nitroaromatic compounds can undergo bioactivation to form reactive nitrogen species, which can modulate enzyme activity through mechanisms such as oxidation or alkylation.

The ethanol side chain in this compound not only contributes to its solubility but also provides a site for further chemical modification. This flexibility allows researchers to derivatize the molecule into more complex structures with tailored properties. Such modifications are crucial for optimizing pharmacokinetic profiles, including bioavailability, metabolic stability, and target specificity. The ability to fine-tune these properties makes 2-[Cyclohexyl(3-nitropyridin-2-yl)amino]ethanol a valuable scaffold for drug discovery initiatives.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Molecular docking studies have been particularly useful in predicting the binding affinity of 2-[Cyclohexyl(3-nitropyridin-2-yl)amino]ethanol to target proteins. These studies have revealed promising interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various pathological conditions. By leveraging these computational tools, researchers can accelerate the design of molecules with enhanced therapeutic potential.

In vitro experiments have further validated the biological relevance of this compound. Functional assays have shown that derivatives of 2-[Cyclohexyl(3-nitropyridin-2-yl)amino]ethanol can modulate signaling pathways associated with cell proliferation and differentiation. These findings align with emerging research suggesting that nitroaromatic compounds may play a role in regulating cellular processes relevant to neurodegenerative diseases. The dual functionality of this molecule allows it to engage multiple targets simultaneously, potentially leading to synergistic effects that could improve therapeutic outcomes.

The synthesis of 2-[Cyclohexyl(3-nitropyridin-2-yl)amino]ethanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These techniques not only improve yield but also minimize unwanted byproducts, ensuring the purity necessary for biological testing. The development of scalable synthetic routes is essential for transitioning promising candidates into clinical trials.

Ethical considerations and regulatory compliance are paramount in pharmaceutical research. The synthesis and handling of compounds like 2-[Cyclohexyl(3-nitropyridin-2-yl)amino]ethanol must adhere to stringent guidelines to ensure safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies have facilitated the establishment of robust protocols for preclinical testing. These protocols include toxicity assessments, pharmacokinetic studies, and preliminary clinical trials to evaluate the compound's safety profile and therapeutic benefits.

The future prospects for 2-[Cyclohexyl(3-nitropyridin-2-yl)amino]ethanol are promising, given its unique structural features and potential biological activities. Ongoing research aims to elucidate its mechanism of action and identify optimal dosing regimens for different therapeutic applications. Innovations in drug delivery systems may further enhance the compound's efficacy by improving bioavailability and target specificity. As our understanding of disease mechanisms continues to evolve, compounds like this one will remain at the forefront of pharmaceutical innovation.